Cas no 2137505-70-3 (1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137505-70-3
• MF: C₁₁H₁₉ClN₂O₄
• MW: 278.732562303543
• CID: 5256214
• Update Time: 2025-09-26

1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C11H19ClN2O4/c1-11(2,3)18-10(16)14-5-4-13-6-8(14)9(15)17-7-12/h8,13H,4-7H2,1-3H3
• InChI Key： RIOKBQPWCDPDKC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNCC1C(OCCl)=O

Additional information on 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137505-70-3): Chemical Properties, Applications and Recent Research Advances

1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137505-70-3) is a versatile organic compound with a unique structural framework that has garnered significant attention in modern pharmaceutical and materials science research. This molecule belongs to the class of carboxylic acid esters and features a piperazine ring as its core scaffold, which is a well-known structural motif in drug discovery due to its ability to form hydrogen bonds and interact with biological targets. The 2-(chloromethyl) substituent on the piperazine ring introduces a halogenated functional group, while the 1-(1,1-dimethylethyl) ester group provides steric bulk and hydrophobicity, making this compound an interesting candidate for further functionalization.

Recent advances in medicinal chemistry have highlighted the importance of 1,2-piperazinedicarboxylic acid derivatives in the development of novel therapeutics. A 2023 study published in ACS Medicinal Chemistry Letters demonstrated that 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester can serve as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), a class of drugs widely used in the treatment of depression and anxiety disorders. The chloromethyl group in this compound was found to be critical for modulating the binding affinity of the final drug molecules to the serotonin transporter protein, as confirmed through molecular docking simulations and in vitro assays.

The 1-(1,1-dimethylethyl) ester functionality of 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester has also been exploited in the development of prodrug strategies. Researchers at the University of Cambridge reported in Journal of Medicinal Chemistry (2024) that the dimethylethyl group can be selectively cleaved under physiological conditions, enabling the controlled release of active pharmaceutical agents. This property is particularly valuable for designing targeted drug delivery systems, where the release of the therapeutic payload can be spatially and temporally regulated. The piperazine ring in this compound was shown to act as a flexible linker between the chloromethyl and dimethylethyl groups, allowing for precise tuning of the molecule's pharmacokinetic profile.

From a synthetic perspective, the preparation of 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester has been optimized using modern catalytic methods. A 2022 paper in Organic Process Research & Development described a transition metal-catalyzed esterification reaction that achieved a yield of 92% under mild conditions. This method avoids the use of harsh reagents and high temperatures, making it more environmentally sustainable compared to traditional synthetic routes. The chloromethyl group was introduced via a electrophilic substitution reaction, while the dimethylethyl ester was formed through a condensation reaction between the piperazine ring and a tertiary alcohol. These synthetic advancements have significantly reduced the cost of producing this compound for industrial applications.

In the field of materials science, 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester has shown promise as a molecular building block for designing self-assembling nanostructures. A team of scientists at MIT demonstrated in Advanced Materials (2023) that the halogenated chloromethyl group can act as a hydrophobic anchor, while the dimethylethyl ester group provides hydrophilic interactions that facilitate the formation of micelles in aqueous environments. These micellar structures were further functionalized with fluorescent dyes and metal nanoparticles, leading to the development of smart materials capable of responding to external stimuli such as pH changes and light irradiation. The piperazine ring in this compound was found to play a crucial role in stabilizing the supramolecular assemblies through non-covalent interactions.

Looking ahead, the potential applications of 1,2-Piperazinedicarboxylic acid, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester are expanding rapidly. Ongoing research is exploring its use in organocatalysis, where the chloromethyl group can be activated to generate imidazolium-based catalysts with high enantioselectivity. Additionally, its structural versatility is being leveraged in the design of ion-conducting polymers for next-generation solid-state batteries. The dimethylethyl ester group has been modified to incorporate fluorinated substituents, which enhance the compound's thermal stability and mechanical strength. These innovations underscore the importance of 1,2-piperazinedicarboxylic acid derivatives in driving technological progress across multiple scientific disciplines.